Cas no 849937-90-2 (2,4-difluoropyridine-3-carboxylic acid)

• Product Name: 2,4-difluoropyridine-3-carboxylic acid
• CAS No: 849937-90-2
• MF: C₆H₃F₂NO₂
• MW: 159.090328454971
• MDL: MFCD09031030
• CID: 1057882
• PubChem ID: 12175125
• Update Time: 2024-10-26

2,4-difluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-3-Pyridinecarboxylic acid
• 2,4-difluoropyridine-3-carboxylic acid
• Y14730
• 2,4-Difluoronicotinic acid
• 2,4-Difluoro-nicotinic acid
• AXAJZJNPIWNZAE-UHFFFAOYSA-N
• AKOS006289592
• Z1198183145
• AB49328
• EN300-120105
• ZIB93790
• SCHEMBL2114463
• 2,4-Difluoronicotinicacid
• CS-0224604
• 849937-90-2
• DTXSID50479222
• DB-292246
• MFCD09031030

• MDL： MFCD09031030
• Inchi： 1S/C6H3F2NO2/c7-3-1-2-9-5(8)4(3)6(10)11/h1-2H,(H,10,11)
• InChI Key： AXAJZJNPIWNZAE-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 159.01318466g/mol
• Monoisotopic Mass: 159.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 280.9±35.0 °C at 760 mmHg
• Flash Point: 123.7±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,4-difluoropyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids